Cas no 7559-04-8 (D-a-Tocopherol Quinone)

D-a-Tocopherol Quinone structure

Product Name:D-a-Tocopherol Quinone

CAS No:7559-04-8

MF:C₂₉H₅₀O₃

MW:446.705509662628

MDL:MFCD00135657

CID:563215

PubChem ID:87558413

Update Time:2025-09-24

D-a-Tocopherol Quinone Chemical and Physical Properties

Names and Identifiers

- ALPHA-TOCOPHERYLQUINONE
- D-alpha-Tocopherylquinone
- ALPHA-TOCOPHEROL QUINONE
- α-Tocopherolquinone
- <small>D<
- 2-(3-hydroxy-3,7,11,15-tetramethylhexadecyl)-3,5,6-trimethylcyclohexa-2,5-diene-1,4-dione
- small>-&alpha
- Vitamin E Quinone (D-form)
- α-Tocopherylquinone
- [ "α-Tocopherylquinone", " α-Tocoquinone" ]
- Metarene
- alpha-tocopherolquinone
- Tocopherylquinone
- ZO763K43XR
- alpha-Tocoquinone
- RRR-ALPHA-TOCOPHERYLQUINONE
- p-Benzoquinone, 2-(3
- (+)-.alpha.-Tocoquinone
- NSC20810
- TOCOQUINONE, ALPHA
- NS00046432
- a-Tocopheryl quinone
- Vitapressina
- D--Tocopherol Quinone
- Eutrophyl
- Trimina
- SCHEMBL1186492
- CHEMBL1254448
- a-Tocoquinone
- Tocopherylquinone, d-alpha
- 2-(3-hydroxy-3,7,11,15-tetramethyl-hexadecyl)-3,5,6-trimethyl-2,5 cyclo-hexadiene-1,4-dione
- alpha-tocopheryl quinone
- d-.alpha.-Tocoquinone
- vitamin E quinone
- a-Tocopherolquinone
- 3-Chloro-2-hydroxypropyltrimethylammoniumchloride
- A-0001
- 2-(3-Hydroxy-3,11,15-tetramethyl-hexadecyl)- 3,5,6-trimethyl-[1,4]benzoquinone
- AKOS025293924
- Metorena
- D-?-Tocopherol Quinone
- D 178
- Tensiopress
- LTVDFSLWFKLJDQ-UHFFFAOYSA-N
- .alpha.-Tocopherolquinone
- DTXSID30864091
- Ipotensil
- NSC-20810
- D-α-Tocopherylquinone
- D-a-Tocopherol Quinone
- MDL： MFCD00135657
- Inchi： 1S/C29H50O3/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8,32)19-17-26-25(7)27(30)23(5)24(6)28(26)31/h20-22,32H,9-19H2,1-8H3
- InChI Key： LTVDFSLWFKLJDQ-UHFFFAOYSA-N
- SMILES： OC(C)(CCC1C(C(C)=C(C)C(C=1C)=O)=O)CCCC(C)CCCC(C)CCCC(C)C

Computed Properties

Exact Mass: 446.37600
Monoisotopic Mass: 446.37599545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 32
Rotatable Bond Count: 15
Complexity: 697
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.4
Surface Charge: 0
XLogP3: 8.8

Experimental Properties

Color/Form: Yellow oil
Density: 1.0115 (rough estimate)
Melting Point: Not available
Boiling Point: 496°C (rough estimate)
Flash Point: 291.9±20.8 °C
Refractive Index: 1.492-1.496
Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
PSA: 54.37000
LogP: 7.76140
Solubility: Not available
Vapor Pressure: 0.0±3.2 mmHg at 25°C

D-a-Tocopherol Quinone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： S24/25
RTECS：DK5170000
Storage Condition：0-10°C

D-a-Tocopherol Quinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S161300-100mg	D-a-Tocopherol Quinone	7559-04-8	97%	100mg	¥775.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S161300-500MG	D-α-Tocopherylquinone	7559-04-8	>97.0%(HPLC)	500MG	￥2,250.00	2021-05-24
TRC	T526210-100mg	D-a-Tocopherol Quinone	7559-04-8		100mg	$ 127.00	2023-09-05
TRC	T526210-250mg	D-a-Tocopherol Quinone	7559-04-8		250mg	$ 265.00	2023-09-05
TRC	T526210-1g	D-a-Tocopherol Quinone	7559-04-8		1g	$ 926.00	2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	CS827-100mg	D-a-Tocopherol Quinone	7559-04-8	97.0%(LC)	100mg	￥1091.0	2022-06-10
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T7050-10 mg	alpha-Tocopherolquinone	7559-04-8	99.52%	10mg	￥486.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T7050-25 mg	alpha-Tocopherolquinone	7559-04-8	99.52%	25mg	￥875.00	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D868436-100mg	D-α-Tocopherylquinone	7559-04-8	≥97%	100mg	926.00	2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T2283-500MG	D-α-Tocopherylquinone	7559-04-8	>97.0%(HPLC)	500mg	¥2320.00	2024-04-15